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Compound of Interest

Compound Name: Methanetetrol

Cat. No.: B14750045 Get Quote

Welcome to the technical support center for researchers engaged in the synthesis and isolation

of methanetetrol (C(OH)₄), also known as orthocarbonic acid. This resource provides

troubleshooting guidance and answers to frequently asked questions related to the significant

challenges of working with this highly unstable molecule.

Section 1: Frequently Asked Questions (FAQs)
Q1: What is methanetetrol and why is it notoriously difficult to isolate?

A1: Methanetetrol, or orthocarbonic acid, is a unique molecule consisting of a single carbon

atom bonded to four hydroxyl (-OH) groups.[1][2][3] Its instability under standard conditions is a

classic example of the Erlenmeyer rule, which posits that organic compounds with multiple

hydroxyl groups on a single carbon atom are generally unstable.[1][4][5] The primary

challenges stem from:

Thermodynamic Instability: Methanetetrol readily decomposes into the more stable

products, carbonic acid (H₂CO₃) and water (H₂O).[2][3][6] This is driven by the high energetic

favorability of forming a carbon-oxygen double bond.[4]

Steric Hindrance: The four bulky hydroxyl groups create significant steric repulsion around

the central carbon atom, contributing to the molecule's instability.[1][4]

Intramolecular Hydrogen Bonding: The proximity of the hydroxyl groups facilitates the

intramolecular elimination of a water molecule, initiating decomposition.
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Q2: Under what specific conditions has methanetetrol been observed?

A2: Methanetetrol is not stable in bulk under ambient conditions. However, it has been

successfully synthesized and detected under highly specific, non-standard environments:

Cryogenic & Ultra-High Vacuum (UHV) Conditions: It was first synthesized by irradiating a

frozen mixture of carbon dioxide and water at extremely low temperatures (5–10 K) and

pressures (<10⁻¹⁰ Torr).[4][7][8]

Gas Phase (Kinetic Stability): In an isolated, gas-phase environment, methanetetrol is
kinetically stable. A significant energy barrier must be overcome for it to decompose, allowing

for its detection via mass spectrometry immediately after sublimation.[1][4][7]

High Pressure: Theoretical calculations predict that methanetetrol becomes

thermodynamically stable at extremely high pressures (above 314 GPa), suggesting it could

exist in the interiors of ice giant planets like Uranus and Neptune.[1][6][9]

Q3: What is the primary decomposition pathway of methanetetrol?

A3: The decomposition of methanetetrol is a spontaneous dehydration reaction. It eliminates a

molecule of water to form carbonic acid, which is itself unstable in aqueous solution and exists

in equilibrium with carbon dioxide and water. The direct, unimolecular decomposition is: H₄CO₄

→ H₂CO₃ + H₂O[2][3][6]

Q4: Are there stable analogues or derivatives of methanetetrol that are easier to work with?

A4: Yes. While methanetetrol itself is elusive, its derivatives, where the hydroxyl protons are

replaced by other groups, can be exceptionally stable.[7][8]

Orthocarbonate Esters (C(OR)₄): Compounds like tetramethoxymethane (R=CH₃) or

tetraethoxymethane (R=C₂H₅) are stable, commercially available compounds.[3][6][7]

Orthocarbonate Salts: Under high-pressure synthesis conditions, salts containing the

orthocarbonate anion (CO₄⁴⁻), such as Strontium Orthocarbonate (Sr₂CO₄), have been

created and are stable at atmospheric pressure.[6]
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Section 2: Troubleshooting Guide for Experimental
Isolation
This guide addresses common issues encountered during the synthesis and detection of

methanetetrol under simulated interstellar conditions.

Problem: No detectable methanetetrol signal (m/z = 80 for the parent ion, or 63 for the

C(OH)₃⁺ fragment) during mass spectrometry analysis.
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Possible Cause Recommended Troubleshooting Action

Inadequate Cryogenic Temperature

The formation of methanetetrol requires the

immobilization of precursors in an ice matrix.

Verify that your cryostat is maintaining a stable

temperature between 5 K and 10 K.[4][7]

Insufficient Vacuum

Methanetetrol is highly susceptible to

decomposition via collisions. Ensure your

chamber pressure is below 10⁻¹⁰ Torr to create

an isolated environment and minimize

intermolecular reactions.[7]

Ineffective Irradiation

The synthesis is initiated by high-energy

electrons simulating cosmic rays.[4][8] Calibrate

your electron source to ensure sufficient energy

and flux are being delivered to the ice sample to

drive the reaction.

Suboptimal Precursor Ratio

The reaction depends on the interaction

between H₂O and CO₂ molecules. Experiment

with different ratios of H₂O:CO₂ during the

deposition of the ice to find the optimal

concentration for the reaction.

Detection Insensitivity

The yield of methanetetrol is extremely low. Use

highly sensitive detection methods, such as

synchrotron-generated vacuum ultraviolet (VUV)

photoionization coupled with time-of-flight mass

spectrometry.[7][8]

Incorrect Desorption Profile

If the temperature ramp during Temperature-

Programmed Desorption (TPD) is too slow or

too fast, you may miss the narrow sublimation

window for methanetetrol. Optimize the TPD

heating rate.

Problem: Difficulty confirming the identity of a potential methanetetrol signal.
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Possible Cause Recommended Troubleshooting Action

Ambiguous Mass-to-Charge Ratio

Other species or clusters may have similar m/z

values. To confirm the elemental composition,

perform isotopic substitution experiments using

¹³CO₂ and/or H₂¹⁸O. A corresponding shift in the

mass spectrum will confirm the presence of

carbon and oxygen in the detected molecule.

[10]

Fragmentation Pattern Unclear

Methanetetrol can produce specific fragments

upon ionization. Look for the characteristic

dissociative photoionization product C(OH)₃⁺

(m/z = 63).[1][10] Observing this fragment

alongside the parent ion signal strengthens the

identification.

Section 3: Quantitative Data and Experimental
Protocols
Table 1: Key Physicochemical Properties of
Methanetetrol

Property Value / Description Source(s)

Chemical Formula C(OH)₄ or H₄CO₄ [1][2]

Molar Mass 80.03 g/mol -

Primary Decomposition

Products

Carbonic Acid (H₂CO₃) and

Water (H₂O)
[3][6]

Unimolecular Decomposition

Barrier

142 - 156 kJ mol⁻¹ (in gas

phase)
[1][4][7]

Predicted Stability Condition > 314 GPa (High Pressure) [1]

Experimental Synthesis

Condition
5–10 K, <10⁻¹⁰ Torr [7][8]
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Experimental Protocol: Synthesis and Detection of Gas-
Phase Methanetetrol
This protocol is a generalized methodology based on successful published experiments.[7][8]

[11][12]

Chamber Preparation: Utilize an ultra-high vacuum (UHV) chamber capable of reaching

pressures below 10⁻¹⁰ Torr. The chamber must be equipped with a cryogenic sample holder

(typically silver or gold-plated copper) cooled by a closed-cycle helium cryostat to 5 K.

Ice Sample Deposition: Prepare a gas mixture of carbon dioxide (CO₂) and water (H₂O).

Introduce the mixture into the UHV chamber via a precision leak valve, allowing it to deposit

onto the cold sample holder, forming a thin, amorphous ice film.

Irradiation: Irradiate the ice sample with a source of high-energy electrons (e.g., 5 keV) to

simulate the secondary electrons produced by galactic cosmic rays. This provides the energy

to overcome reaction barriers and initiate the formation of methanetetrol and its

intermediates.[4][8]

Temperature-Programmed Desorption (TPD): After irradiation, linearly increase the

temperature of the sample holder at a controlled rate (e.g., 0.5 K min⁻¹). This will cause the

volatile species within the ice, including any newly synthesized methanetetrol, to sublimate

into the gas phase.

Photoionization and Detection: Position the outlet of the TPD path in the ionization region of

a mass spectrometer. Use a tunable vacuum ultraviolet (VUV) light source from a

synchrotron for soft photoionization, which minimizes fragmentation of the parent ion.

Mass Analysis: Analyze the generated ions using a reflectron time-of-flight (ReTOF) mass

spectrometer, which offers high mass resolution. Record mass spectra as a function of

desorption temperature to identify the sublimation profiles of different molecules.

Methanetetrol is identified by its mass-to-charge ratio and its specific desorption

temperature.

Section 4: Diagrams and Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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